4-((4-Acetylphenyl)amino)-2-(hexylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-acetylanilino)-2-(hexylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C18H26N2O4/c1-3-4-5-6-11-19-16(18(23)24)12-17(22)20-15-9-7-14(8-10-15)13(2)21/h7-10,16,19H,3-6,11-12H2,1-2H3,(H,20,22)(H,23,24)
• InChI Key: PIRLKGOKNZZKEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC(CC(=O)NC1=CC=C(C=C1)C(=O)C)C(=O)O
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would consist of a central butanoic acid backbone, with an acetylphenylamino group at the 4-position and a hexylamino group at the 2-position. The exact spatial arrangement of these groups would depend on the specific synthesis method used.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide bonds and the electron-withdrawing acetyl group. The compound could potentially undergo reactions at these sites.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide bonds and the nonpolar hexyl group would likely give the compound both polar and nonpolar characteristics.

Scientific Research Applications

Fluorescent Probes and Sensors

The synthesis of phenyl boronic acid (PBA)-containing BODIPY dyes has led to functional and modular fluorescent tools. . Researchers have harnessed these dyes for applications such as:

Ionic Liquids and Green Chemistry

Boronic acid-based ionic liquids (ILs) have emerged as environmentally friendly solvents:

Mechanism of Action

The mechanism of action of this compound is not known, as it is a novel compound with limited study. Its effects would likely depend on its interactions with biological molecules.

Future Directions

Future research could involve further study of this compound’s synthesis, properties, and potential applications. This could include experimental studies to determine its physical and chemical properties, as well as theoretical studies to predict its reactivity.